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Compound of Interest

Compound Name: C16H10N2Na2O7S2

Cat. No.: B16093090

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Sunset Yellow FCF in

Aqueous Solution

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physicochemical

properties of Sunset Yellow FCF (FD&C Yellow No. 6) in aqueous solutions. The information

collated herein is intended to support research, scientific analysis, and formulation

development involving this widely used excipient.

General Physicochemical Properties
Sunset Yellow FCF is a synthetic orange azo dye.[1] Its chemical structure and general

properties are summarized below.

Table 1: General Properties of Sunset Yellow FCF
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Property Value Reference(s)

Chemical Name

Disodium 6-hydroxy-5-[(4-

sulfophenyl)azo]-2-

naphthalenesulfonate

[1]

Synonyms
FD&C Yellow No. 6, Orange

Yellow S, C.I. 15985, E110
[2]

CAS Number 2783-94-0 [1]

Molecular Formula C₁₆H₁₀N₂Na₂O₇S₂ [1]

Molecular Weight 452.36 g/mol [3]

Appearance
Orange-red powder or

granules
[1][4]

Odor Odorless [4]

Solubility in Aqueous Solution
Sunset Yellow FCF is readily soluble in water.[1] The presence of two sulfonate groups and a

hydroxyl group contributes to its hydrophilic nature.[3] Its solubility is influenced by

temperature.

Table 2: Aqueous Solubility of Sunset Yellow FCF at Different Temperatures

Temperature (°C) Solubility ( g/100 mL) Reference(s)

0 6.9 [4]

24 5-10 [2]

25 19 [2]

Stability and Degradation in Aqueous Solution
The stability of Sunset Yellow FCF is influenced by pH, light, and oxidizing agents.[2][4] In

aqueous solutions, its color is pH-dependent; it is yellow-orange in neutral and acidic
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conditions and red-brown in basic solutions.[1] The dye shows good stability between pH 3 and

8.[2]

Degradation of Sunset Yellow FCF can occur through various mechanisms, including oxidation.

The degradation often follows pseudo-first-order kinetics. For instance, in the presence of

Fenton's reagent, complete decolorization and significant mineralization can be achieved.[5]

Spectral Properties
Sunset Yellow FCF exhibits characteristic absorption maxima in the UV-Visible range, which

are dependent on the pH of the aqueous solution.

Table 3: UV-Visible Absorption Maxima of Sunset Yellow FCF

Condition λmax (nm) Reference(s)

In water 480 [2]

In methanol and ammonium

acetate buffer
482 [6]

pH 1 ~480

pH 13 ~443 (with a shoulder at 500)

The molar extinction coefficient (ε) in water at 479-485 nm is reported to be ≥20,000 M⁻¹cm⁻¹.

[2]

Acid-Base Properties
The pKa of Sunset Yellow FCF is reported to be 0 at 20 °C.[4][7] This low value indicates that it

is a strong acid and exists predominantly in its anionic form in typical aqueous solutions.

Experimental Protocols
UV-Visible Spectrophotometric Analysis
This method is commonly used for the quantification of Sunset Yellow FCF in aqueous

solutions.
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Instrumentation: A double-beam UV-Vis spectrophotometer.

Procedure:

Prepare a standard stock solution of Sunset Yellow FCF (e.g., 1x10⁻³ mol L⁻¹) in distilled

water.[8]

Prepare a series of standard solutions with decreasing concentrations by diluting the stock

solution.[8]

Record the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax), typically around 482 nm, using distilled water as a blank.[8][9]

Construct a calibration curve by plotting absorbance versus concentration.

Measure the absorbance of the unknown sample solution and determine its concentration

from the calibration curve.

UV-Vis Spectrophotometric Analysis Workflow

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is a more selective and sensitive method for the determination of Sunset Yellow FCF,

especially in complex matrices.

Instrumentation: A standard HPLC system with a UV-Vis or photodiode array (PDA) detector.

Column: A C18 reversed-phase column is commonly used.[10]

Mobile Phase: A typical mobile phase consists of a mixture of an aqueous buffer (e.g.,

sodium acetate buffer, pH ~4.0) and an organic solvent like acetonitrile.[10] An isocratic or

gradient elution can be employed.

Procedure:

Prepare standard solutions of Sunset Yellow FCF in the mobile phase or a suitable

solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.mocedes.org/ajcer/volume8/AJCER-03-Alghamdi-2021.pdf
https://www.mocedes.org/ajcer/volume8/AJCER-03-Alghamdi-2021.pdf
https://www.mocedes.org/ajcer/volume8/AJCER-03-Alghamdi-2021.pdf
https://www.thepharmajournal.com/archives/2022/vol11issue4S/PartR/S-11-4-67-450.pdf
https://www.itjfs.com/index.php/ijfs/article/download/1351/449/6762
https://www.itjfs.com/index.php/ijfs/article/download/1351/449/6762
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16093090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare the sample by dissolving it in the mobile phase and filtering it through a 0.2 µm or

0.45 µm syringe filter.[1]

Inject the standards and sample into the HPLC system.

Monitor the elution at the λmax of Sunset Yellow FCF (e.g., 482 nm).

Quantify the analyte by comparing the peak area of the sample to a calibration curve

generated from the standards.

Sample and Standard Preparation

HPLC Analysis

Data Analysis

Prepare Standard Solutions

Inject into HPLC

Dissolve and Filter Sample

Separation on C18 Column

UV-Vis Detection at λmax

Generate Calibration Curve

Quantify Analyte
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Click to download full resolution via product page

HPLC Analysis Workflow

Logical Relationships and Signaling Pathways
The physicochemical properties of Sunset Yellow FCF are interconnected. For instance, its

solubility and stability are direct consequences of its chemical structure, particularly the

presence of ionizable sulfonate groups.

Chemical Structure
(Azo dye with sulfonate groups)

High Aqueous Solubility

pH-Dependent Stability

pH-Dependent Color

Characteristic UV-Vis Spectrum

Amenable to Spectrophotometry & HPLC

Click to download full resolution via product page

Interrelationship of Physicochemical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chembk.com/en/chem/sunset%20yellow%20fcf
https://www.researchgate.net/publication/232363338_Electro-Fenton_oxidation_of_Sunset_Yellow_FCF_azo-dye_in_aqueous_solutions
https://sielc.com/sunset-yellow
https://m.chemicalbook.com/ProductChemicalPropertiesCB5221910_EN.htm
https://www.mocedes.org/ajcer/volume8/AJCER-03-Alghamdi-2021.pdf
https://www.thepharmajournal.com/archives/2022/vol11issue4S/PartR/S-11-4-67-450.pdf
https://www.itjfs.com/index.php/ijfs/article/download/1351/449/6762
https://www.benchchem.com/product/b16093090/docs#physicochemical-properties-of-sunset-yellow-fcf-in-aqueous-solution
https://www.benchchem.com/product/b16093090/docs#physicochemical-properties-of-sunset-yellow-fcf-in-aqueous-solution
https://www.benchchem.com/product/b16093090/docs#physicochemical-properties-of-sunset-yellow-fcf-in-aqueous-solution
https://www.benchchem.com/product/b16093090/docs#physicochemical-properties-of-sunset-yellow-fcf-in-aqueous-solution
https://www.benchchem.com/product/b16093090?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16093090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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